Cas no 1034298-00-4 (1-Hydroxy-4-methyl-17-ethynyl-3-dehydroxyestradiol)

• Product Name: 1-Hydroxy-4-methyl-17-ethynyl-3-dehydroxyestradiol
• CAS No: 1034298-00-4
• MF: C₂₁H₂₆O₂
• MW: 310.429946422577
• CID: 1004076
• PubChem ID: 232403
• Update Time: 2025-07-09

1-Hydroxy-4-methyl-17-ethynyl-3-dehydroxyestradiol Chemical and Physical Properties

Names and Identifiers

• 1 - Hydroxy - 4 - methyl ethynyl estradiol
• 1-Hydroxy-4-methyl-17-ethynyl-3-dehydroxyestradiol
• Ethinylestradiol
• (8S,9S,13S,14S,17R)-17-ethynyl-4,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-1,17-diol
• (8S,13R,17R)-17-ethynyl-4,13-dimethyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-1,17-diol
• (8S,9S,13S,14S,17R)-17-Ethynyl-4,13-dimethyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthrene-1,17-diol
• 1034298-00-4
• NSC29747
• NSC-29747

• Inchi： 1S/C21H26O2/c1-4-21(23)12-10-17-15-7-6-14-13(2)5-8-18(22)19(14)16(15)9-11-20(17,21)3/h1,5,8,15-17,22-23H,6-7,9-12H2,2-3H3/t15-,16+,17+,20+,21+/m1/s1
• InChI Key： QSHFRYSLRIWFBR-OZMCLOMFSA-N
• SMILES： O[C@@]1(C#C)CC[C@H]2[C@@H]3CCC4C(C)=CC=C(C=4[C@H]3CC[C@@]21C)O

Computed Properties

• Exact Mass: 310.193280068g/mol
• Monoisotopic Mass: 310.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids